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Compound of Interest

Compound Name: RNF114 ligand 1

Cat. No.: B2754916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of known ligands for the E3 ubiquitin ligase

RNF114, with a focus on the natural product Nimbolide and the synthetically derived covalent

ligand EN219. We present a detailed analysis of their binding mechanisms, inhibitory activities,

and their application in the development of Proteolysis Targeting Chimeras (PROTACs) for

targeted protein degradation. This guide is intended to serve as a valuable resource for

researchers in the field of targeted protein degradation and drug discovery, providing the

necessary data and protocols to inform the development of novel RNF114-based therapeutics.

Quantitative Data Summary
The following table summarizes the key quantitative data for the known RNF114 ligands and

their derived PROTACs. This data provides a basis for comparing the potency and efficacy of

these compounds.
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RNF114 Signaling Pathway in Targeted Protein
Degradation
RNF114 is a RING E3 ubiquitin ligase that plays a crucial role in the ubiquitin-proteasome

system. In the context of targeted protein degradation, PROTACs containing an RNF114 ligand

bring a target protein in proximity to RNF114, leading to the target's ubiquitination and

subsequent degradation by the proteasome. A key signaling pathway involving RNF114,

particularly in cancer, is its role in the DNA damage response, where it targets proteins like

PARP1 for degradation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5286393/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_PROTAC_BRD4_Degrader_3_in_Prostate_Cancer_Cells.pdf
https://www.reactionbiology.com/datasheet/brd4_protac_malvern/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2754916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RNF114-Mediated Protein Degradation Pathway
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Caption: RNF114 signaling pathway in PROTAC-mediated protein degradation.

Experimental Workflow for Ligand Evaluation
The evaluation of new RNF114 ligands and their corresponding PROTACs involves a series of

biochemical and cellular assays to determine their binding affinity, inhibitory activity, and

degradation efficiency.
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Experimental Workflow for RNF114 Ligand and PROTAC Evaluation
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Caption: A typical experimental workflow for evaluating new RNF114 ligands.

Logical Comparison of Nimbolide and EN219
This diagram illustrates the key points of comparison between the natural product Nimbolide

and the synthetic ligand EN219.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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